Cas no 1261887-86-8 (4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride)

• Product Name: 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride
• CAS No: 1261887-86-8
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4995191
• Update Time: 2025-07-18

4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)10-7-8(5-6-12(10)16)9-3-1-2-4-11(9)14(17,18)19/h1-7H
• InChI Key： WCNFQGWEDLMZTD-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CC(=C1)C1C=CC=CC=1C(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride

Introduction to 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride (CAS No. 1261887-86-8)

4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride (CAS No. 1261887-86-8) is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a biphenyl core, a fluorine substituent, and a trifluoromethyl group, all of which contribute to its diverse chemical properties and potential applications.

The biphenyl core of 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride provides a rigid and planar framework, which is essential for its use in the design of bioactive molecules. The presence of the fluorine atom at the 4-position and the trifluoromethyl group at the 2'-position imparts significant electronic and steric effects, enhancing the compound's reactivity and selectivity in various chemical reactions. These features make it an attractive building block for the synthesis of complex molecules with tailored biological activities.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their improved pharmacokinetic properties and enhanced biological activity. 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride is no exception. Its unique combination of functional groups makes it a valuable intermediate in the synthesis of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

One of the key areas where 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride has shown promise is in the development of anticancer agents. Research has demonstrated that compounds derived from this intermediate can exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride showed selective cytotoxicity towards breast cancer cells, with minimal toxicity to normal cells. This selective toxicity is attributed to the unique electronic properties conferred by the fluorine and trifluoromethyl groups.

Beyond its applications in medicinal chemistry, 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride has also found use in materials science. The rigid biphenyl core and the presence of electron-withdrawing groups make it an excellent candidate for the synthesis of advanced materials with enhanced thermal stability and mechanical strength. For example, recent research has explored the use of this compound as a monomer in the preparation of high-performance polymers for applications in electronics and aerospace industries.

The synthetic accessibility of 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 4-fluoro-biphenyl with trifluoromethanesulfonyl chloride followed by further functionalization steps to introduce the carbonyl chloride group. These synthetic methods have been optimized to ensure high yields and purity, making it readily available for both academic research and industrial applications.

In conclusion, 4-Fluoro-2'-(trifluoromethyl)biphenyl-3-carbonyl chloride (CAS No. 1261887-86-8) is a highly functionalized organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure, characterized by a biphenyl core, fluorine substituent, and trifluoromethyl group, endows it with valuable chemical properties that make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in both academic and industrial settings.